3-[4-(ethylthio)phenyl]-1-phenyl-1H-pyrazole-4-carbaldehyde

• IUPAC Name: 3-(4-ethylsulfanylphenyl)-1-phenylpyrazole-4-carbaldehyde
• InChI: InChI=1S/C18H16N2OS/c1-2-22-17-10-8-14(9-11-17)18-15(13-21)12-20(19-18)16-6-4-3-5-7-16/h3-13H,2H2,1H3
• InChI Key: VKGVBUPMCCGOTA-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=C(C=C1)C2=NN(C=C2C=O)C3=CC=CC=C3
• Molecular Formula: C18H16N2OS
• Molecular Weight: 308.4 g/mol

Description

Synthesis Analysis

The synthesis of pyrazole compounds involves various strategies such as multicomponent approach, dipolar cycloadditions, and cyclocondensation of hydrazine with a carbonyl system. A specific synthesis method for “3-[4-(ethylthio)phenyl]-1-phenyl-1H-pyrazole-4-carbaldehyde” is not available in the retrieved data.

Molecular Structure Analysis

The molecular structure of pyrazoles, in general, is a five-membered heterocyclic aromatic ring molecule comprising two nitrogen atoms at positions 1 and 2, and three carbon atoms. The specific molecular structure of “3-[4-(ethylthio)phenyl]-1-phenyl-1H-pyrazole-4-carbaldehyde” is not available in the retrieved data.

Chemical Reactions Analysis

Pyrazoles have been the focus of many techniques, mostly because of how frequently they are used as scaffolds in the synthesis of bioactive chemicals and reactions in various media. A specific chemical reaction analysis for “3-[4-(ethylthio)phenyl]-1-phenyl-1H-pyrazole-4-carbaldehyde” is not available in the retrieved data.

Scientific Research Applications

Synthesis and Characterization

• Pyrazole derivatives, including compounds similar to 3-[4-(ethylthio)phenyl]-1-phenyl-1H-pyrazole-4-carbaldehyde, have been synthesized and characterized for various applications. For instance, Hamed et al. (2020) synthesized heteroaryl pyrazole derivatives and characterized them using spectral analyses and X-ray diffraction (XRD) techniques, indicating the potential for detailed structural analysis of similar compounds (Hamed et al., 2020).

Biological Activity

• Pyrazole derivatives have been explored for their biological activities. A study by Bhat et al. (2016) reported the synthesis of pyrazole derivatives with antimicrobial and antioxidant activities, suggesting potential biological applications for similar compounds (Bhat et al., 2016).

Anticonvulsant and Analgesic Studies

• The design and synthesis of new pyrazole analogs, including those similar to the compound , have been investigated for anticonvulsant and analgesic activities. Viveka et al. (2015) conducted studies demonstrating the potential of these compounds in medicinal applications (Viveka et al., 2015).

Molecular Docking Studies

• Molecular docking studies are another significant application in the field of research for pyrazole derivatives. Mary et al. (2015) investigated the molecular structure and docking studies of a similar compound, providing insights into its potential interactions with biological targets (Mary et al., 2015).

Crystallographic Investigations

• The crystal structures of pyrazole derivatives have been a subject of research, as seen in the work of Xu and Shi (2011). They focused on determining the crystal structure of a pyrazole derivative, which can be relevant for understanding the physical and chemical properties of similar compounds (Xu & Shi, 2011).

Mechanism of Action

The mechanism of action for pyrazole compounds can vary widely depending on their specific structure and the biological or chemical system they interact with. A specific mechanism of action for “3-[4-(ethylthio)phenyl]-1-phenyl-1H-pyrazole-4-carbaldehyde” is not available in the retrieved data.